Cas no 404586-94-3 (2(1H)-Isoquinolinecarboxylicacid, 1-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester)

• Product Name: 2(1H)-Isoquinolinecarboxylicacid, 1-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester
• CAS No: 404586-94-3
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 325983
• PubChem ID: 24884372
• Update Time: 2025-04-19

2(1H)-Isoquinolinecarboxylicacid, 1-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylicacid, 1-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester
• Boc-1-Tert-Butoxy-1,2-Dihydroisoquinolin
• BOC-1-TERT-BUTOXY-1,2-DIHYDROISOQUINOLINE
• tert-butyl 1-[(2-methylpropan-2-yl)oxy]-1H-isoquinoline-2-carboxylate
• 1-t-butoxy-2-t-butoxycarbonyl-1,2-dihydroisoquinoline
• 1-tert-Butoxy-2-butoxycarbonyl-1,2-dihydroisoquinoline
• BBDI
• SCHEMBL3855648
• Boc-1-tert-butoxy-1,2-dihydroisoquinoline, 95%
• DTXSID90459225
• tert-Butyl 1-(tert-butoxy)isoquinoline-2(1h)-carboxylate
• CS-0135481
• 404586-94-3
• DB-432859

• MDL： MFCD08276797
• Inchi： 1S/C18H25NO3/c1-17(2,3)21-15-14-10-8-7-9-13(14)11-12-19(15)16(20)22-18(4,5)6/h7-12,15H,1-6H3
• InChI Key： RKFZTABXZXYIOJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1C2C=CC=CC=2C=CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.18300
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.09
• Melting Point: 112-116 °C
• Boiling Point: 412.9°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.543
• PSA: 38.77000
• LogP: 4.65960

2(1H)-Isoquinolinecarboxylicacid, 1-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37; S45; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37/38; R50/53